(E)-1-(4-bromophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-bromophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C18H17BrO4/c1-21-16-10-12(11-17(22-2)18(16)23-3)4-9-15(20)13-5-7-14(19)8-6-13/h4-11H,1-3H3/b9-4+
• InChI Key: GHQYAKZDBZTTSS-RUDMXATFSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)C2=CC=C(C=C2)Br
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C18H17BrO4
• Molecular Weight: 377.2 g/mol

Description

(E)-1-(4-bromophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a chemical compound that belongs to the class of chalcones. It has gained significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Scientific Research Applications

Optical and Charge Transport Properties

A study by Shkir, Irfan, AlFaify, Patil, and Al‐Sehemi (2019) explored the linear optical, second and third-order nonlinear optical (NLO) properties, and charge transport capabilities of chalcone derivatives, including compounds similar to (E)-1-(4-bromophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one. Their research, employing both experimental techniques and quantum chemical calculations, highlighted the compound's potential in semiconductor devices due to its promising optoelectronic and charge transport characteristics. These findings suggest that such chalcones could serve as effective electron transport materials, indicating their utility in the development of organic semiconductor devices (Shkir et al., 2019).

Molecular Structure Analysis

Escobar, Trujillo, Howard, and Fuentealba (2012) analyzed the molecular structure of a compound closely related to this compound, revealing its E conformation and highlighting the spatial arrangement of its bromophenyl and dimethoxyphenyl groups. This structural insight is crucial for understanding the compound's reactivity and interaction with other molecules, potentially guiding further chemical synthesis and applications in materials science (Escobar et al., 2012).

Potential Biological Activities

The synthesis and biological evaluation of various chalcones, including structures similar to the compound , have been explored for their potential anti-inflammatory and gastroprotective properties. Okunrobo, Usifoh, and Uwaya (2006) found that certain chalcone derivatives exhibit significant anti-inflammatory activity and gastroprotective effects, suggesting the potential of this compound and related compounds in pharmaceutical applications, particularly in the treatment and management of inflammation and gastric ulcers (Okunrobo et al., 2006).

Synthesis and Characterization

Thanigaimani, Arshad, Khalib, Razak, Arunagiri, Subashini, Sulaiman, Hashim, and Ooi (2015) synthesized and characterized a new chalcone structure, (E)-1-(4-Bromophenyl)-3-(napthalen-2-yl)prop-2-en-1-one, providing insights into its structural properties, quantum chemical investigations, and biological evaluations. This study sheds light on the synthetic approaches and characterization techniques applicable to chalcones, highlighting their versatile applications in chemistry and biology (Thanigaimani et al., 2015).